Cas no 868944-73-4 (4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile)

4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile is a boronic ester derivative of nicotinonitrile, featuring a stable dioxaborinane ring with geminal dimethyl substitution. This structural motif enhances hydrolytic stability while maintaining reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings. The electron-withdrawing nitrile group on the pyridine ring influences the compound’s electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its crystalline solid form ensures ease of handling and storage. The compound’s balanced reactivity and stability make it suitable for applications requiring controlled boronate transfer, particularly in heterocyclic functionalization.
4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile structure
868944-73-4 structure
Product Name:4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile
CAS No:868944-73-4
MF:C11H13BN2O2
MW:216.044122457504
MDL:MFCD08276021
CID:719006
PubChem ID:11600965
Update Time:2025-10-06

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)picolinonitrile
    • 3-Cyano-4-(5,5-Dimethyl-[1,3,2]dioxaborinan-2-yl)-pyridine
    • 3-Pyridinecarbonitrile,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
    • 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine-3-carbonitrile
    • 3-CYANOPYRIDINE-4-BORONIC ACID,NEOPENTYL GLYCOL ESTER
    • 3-Pyridinecarbonitrile,4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)
    • 4-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)nicotinonitrile
    • 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile
    • 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-3-pyridinecarbonitrile (ACI)
    • 868944-73-4
    • DTXSID60469250
    • 3-CYANO-4-(5,5-DIMETHYL-[1,3,2]DIOXABORINAN-2-YL)PYRIDINE
    • AKOS016016059
    • MFCD08276021
    • AB44826
    • CS-0190069
    • D71287
    • MDL: MFCD08276021
    • Inchi: 1S/C11H13BN2O2/c1-11(2)7-15-12(16-8-11)10-3-4-14-6-9(10)5-13/h3-4,6H,7-8H2,1-2H3
    • InChI Key: JFRIWKOKFKGGCR-UHFFFAOYSA-N
    • SMILES: N#CC1C(B2OCC(C)(C)CO2)=CC=NC=1

Computed Properties

  • Exact Mass: 216.10700
  • Monoisotopic Mass: 216.1070078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.14000
  • LogP: 0.72148

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Pricemore >>

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4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triisopropyl borate ,  Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) ;  2 min, -78 °C; 5 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  5 min, -78 °C; overnight, 0 °C → rt
1.3 Reagents: Acetic acid
1.4 1 h, rt
1.5 Reagents: Monopotassium phosphate Solvents: Water
Reference
Synthesis of azaphenanthridines via anionic ring closure
Hansen, Henriette M.; et al, Tetrahedron, 2005, 61(42), 9955-9960

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Raw materials

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Preparation Products

4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:868944-73-4)4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile
Order Number:A1092258
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:06
Price ($):1848.0
Email:sales@amadischem.com

Additional information on 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile

4-(5,5-Dimethyl-1,3,2-Dioxaborinan-2-yl)Nicotinonitrile: A Comprehensive Overview

The compound 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile, identified by the CAS number 868944-73-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dioxaborolanes, which are known for their unique structural properties and reactivity. The molecule's structure incorporates a nicotinonitrile moiety fused with a dioxaborolane ring system, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of dioxaborolane derivatives in the field of organoboron chemistry. These compounds are widely used as intermediates in the synthesis of complex organic molecules due to their stability and versatility. The presence of the nicotinonitrile group in this compound adds an additional layer of functionality, enabling it to participate in a variety of chemical reactions such as nucleophilic substitutions and cross-coupling reactions.

The synthesis of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile involves a multi-step process that typically begins with the preparation of the dioxaborolane precursor. Researchers have developed efficient methodologies to construct this compound using boronic acid intermediates and transition metal catalysts. The use of palladium catalysts has been particularly effective in achieving high yields and excellent regioselectivity during the coupling reactions.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a boronic acid surrogate makes it valuable in Suzuki-Miyaura cross-coupling reactions, which are pivotal in drug discovery. Additionally, the compound's unique electronic properties make it a candidate for use in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials.

The structural integrity of 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile is further enhanced by its methyl substituents on the dioxaborolane ring. These groups not only stabilize the molecule but also contribute to its thermal stability and resistance to degradation under harsh conditions. Such properties are crucial for its application in high-throughput screening processes and large-scale chemical manufacturing.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits favorable orbital interactions during key reaction steps, which aligns with experimental observations regarding its reactivity patterns.

In conclusion, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile stands out as a versatile building block in modern organic synthesis. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing research across multiple disciplines. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:868944-73-4)4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)nicotinonitrile
A1092258
Purity:99%
Quantity:10g
Price ($):1848.0
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